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Compound of Interest

Compound Name: UCSF924

Cat. No.: B15621013

Essential Safety and Logistical Information for Researchers at UCSF

For laboratory personnel engaged in cutting-edge research, the proper management and
disposal of novel chemical compounds are paramount to ensuring a safe and compliant
laboratory environment. While specific disposal protocols for "UCSF924" are not publicly
available, it is essential to adhere to the comprehensive chemical waste disposal procedures
established by the University of California, San Francisco (UCSF) Environment, Health &
Safety (EH&S). This guide provides a step-by-step operational plan for the safe disposal of
research chemicals like UCSF924.

Waste Characterization and Handling

All chemical waste at UCSF is managed as hazardous waste unless explicitly approved for
drain disposal by EH&S.[1] For a novel compound such as UCSF924, it must be treated as
hazardous chemical waste.

Key Handling Principles:

» Avoid Drain Disposal: Under no circumstances should chemical waste be poured down the
sink unless it is on the approved list from EH&S.[1]

e Segregation: Incompatible chemicals must be stored in separate waste containers to prevent
dangerous reactions.[1]
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,
safety glasses, and a lab coat, when handling chemical waste.

Quantitative Data for Chemical Waste Storage

Proper storage of hazardous waste is critical to maintaining a safe laboratory. The following
table summarizes the key quantitative limits for chemical waste accumulation at UCSF.

Parameter Guideline Source

Maximum Accumulation Time 180 days from the start date [11[2][3]

Container Pickup after Max

) Within 7 days by EH&S [1]
Time
Secondary Containment Must hold at least 110% of the 1]
Capacity volume of the waste container

Experimental Protocols: Step-by-Step Disposal
Procedure

The following protocol outlines the necessary steps for the proper disposal of chemical waste,
such as UCSF924, at UCSF facilities.

o Container Selection and Preparation:
o Choose a container that is chemically compatible with UCSF924.[1]
o Ensure the container is in good condition, free of leaks, and has a secure screw-top lid.[1]

o If reusing a container, ensure it is completely empty and that the previous contents are not
incompatible with the new waste. Deface any previous labels.[1]

» Waste Labeling:

o As soon as the first drop of waste is added to the container, it must be labeled.[2]
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o UCSF uses the "Waste Accumulation Storage Tracking electronically” (WASTe) system to
generate hazardous waste labels.[1][2]

o Log in to WASTe using your MyAccess account to create a new waste tag. The system
works with Chrome, Firefox, and Safari.[2]

o The label must include the accumulation start date.[3]

e Waste Accumulation and Storage:

o Store the waste container in a designated and properly labeled satellite accumulation area
within the laboratory.

o Keep the waste container closed at all times, except when adding waste.[1]
o Use secondary containment to prevent spills.[1]
o Do not exceed the 180-day maximum accumulation time.[1][2][3]

» Requesting a Pickup:

o Waste pickups can be scheduled through the WASTe system. You can request a pickup at
any time before the 180-day limit.[1][4]

o Once a container reaches its 180-day limit, EH&S is automatically notified and will
schedule a pickup.[2][3]

o For questions or assistance with the WASTe system, contact the Hazardous Materials
Management Team at --INVALID-LINK-- or Tim Orozco at (415) 476-1480.[2][5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of chemical waste at UCSF.
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Caption: UCSF Chemical Waste Disposal Workflow.
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For any uncertainties regarding waste classification or disposal procedures, it is crucial to
contact UCSF EH&S directly at (415) 476-1300 or via email at --INVALID-LINK--.[6] Proactive
communication and adherence to established protocols are key to maintaining a safe and
compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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